Cas no 27643-14-7 (1-(1,2,3-thiadiazol-4-yl)ethan-1-one)

1-(1,2,3-thiadiazol-4-yl)ethan-1-one is a versatile heterocyclic compound known for its unique 1,2,3-thiadiazole moiety. This compound exhibits high stability, making it suitable for various applications in organic synthesis. Its reactive nature facilitates efficient transformations, while its low toxicity ensures safe handling. Ideal for research and development in pharmaceuticals, agrochemicals, and materials science.

1-(1,2,3-thiadiazol-4-yl)ethan-1-one structure

27643-14-7 structure

Product Name:1-(1,2,3-thiadiazol-4-yl)ethan-1-one

CAS No:27643-14-7

MF:C₄H₄N₂OS

MW:128.152359008789

MDL:MFCD22071398

CID:4643643

PubChem ID:21819981

Update Time:2025-07-21

1-(1,2,3-thiadiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(1,2,3-thiadiazol-4-yl)-
- 1-(1,2,3-thiadiazol-4-yl)ethan-1-one
- MDL： MFCD22071398
- Inchi： 1S/C4H4N2OS/c1-3(7)4-2-8-6-5-4/h2H,1H3
- InChI Key： VRPVIJUBLLHRJA-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CSN=N1)C

Computed Properties

Exact Mass: 128.00443393g/mol
Monoisotopic Mass: 128.00443393g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 71.1Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T115021-100mg	1-(1,2,3-thiadiazol-4-yl)ethan-1-one	27643-14-7		100mg	$ 95.00	2022-06-03
TRC	T115021-500mg	1-(1,2,3-thiadiazol-4-yl)ethan-1-one	27643-14-7		500mg	$ 390.00	2022-06-03
TRC	T115021-1g	1-(1,2,3-thiadiazol-4-yl)ethan-1-one	27643-14-7		1g	$ 590.00	2022-06-03
Enamine	EN300-224724-0.05g	1-(1,2,3-thiadiazol-4-yl)ethan-1-one	27643-14-7	95.0%	0.05g	$132.0	2025-03-21
Enamine	EN300-224724-0.1g	1-(1,2,3-thiadiazol-4-yl)ethan-1-one	27643-14-7	95.0%	0.1g	$197.0	2025-03-21
Enamine	EN300-224724-0.25g	1-(1,2,3-thiadiazol-4-yl)ethan-1-one	27643-14-7	95.0%	0.25g	$281.0	2025-03-21
Enamine	EN300-224724-0.5g	1-(1,2,3-thiadiazol-4-yl)ethan-1-one	27643-14-7	95.0%	0.5g	$443.0	2025-03-21
Enamine	EN300-224724-1.0g	1-(1,2,3-thiadiazol-4-yl)ethan-1-one	27643-14-7	95.0%	1.0g	$568.0	2025-03-21
Enamine	EN300-224724-2.5g	1-(1,2,3-thiadiazol-4-yl)ethan-1-one	27643-14-7	95.0%	2.5g	$1112.0	2025-03-21
Enamine	EN300-224724-5.0g	1-(1,2,3-thiadiazol-4-yl)ethan-1-one	27643-14-7	95.0%	5.0g	$1644.0	2025-03-21